Valnemulin Hydrochloride
Valnemulin Hydrochloride
Valnemulin Hydrochloride is a pleuromutilin antibiotic used to treat swine dysentery, ileitis, colitis and pneumonia.
Brand Name:
Vulcanchem
CAS No.:
133868-46-9
VCID:
VC0007456
InChI:
InChI=1S/C31H52N2O5S.ClH/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31;/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37);1H/t19-,20+,22-,24-,25+,26+,29-,30+,31+;/m1./s1
SMILES:
CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C.Cl
Molecular Formula:
C₃₁H₅₃ClN₂O₅S
Molecular Weight:
601.28
Valnemulin Hydrochloride
CAS No.: 133868-46-9
Inhibitors
VCID: VC0007456
Molecular Formula: C₃₁H₅₃ClN₂O₅S
Molecular Weight: 601.28
| CAS No. | 133868-46-9 |
|---|---|
| Product Name | Valnemulin Hydrochloride |
| Molecular Formula | C₃₁H₅₃ClN₂O₅S |
| Molecular Weight | 601.28 |
| IUPAC Name | [(1S,2R,3S,4S,6R,7R,8R,14R)-4-ethenyl-3-hydroxy-2,4,7,14-tetramethyl-9-oxo-6-tricyclo[5.4.3.01,8]tetradecanyl] 2-[1-[[(2R)-2-amino-3-methylbutanoyl]amino]-2-methylpropan-2-yl]sulfanylacetate;hydrochloride |
| Standard InChI | InChI=1S/C31H52N2O5S.ClH/c1-10-29(8)15-22(38-23(35)16-39-28(6,7)17-33-27(37)24(32)18(2)3)30(9)19(4)11-13-31(20(5)26(29)36)14-12-21(34)25(30)31;/h10,18-20,22,24-26,36H,1,11-17,32H2,2-9H3,(H,33,37);1H/t19-,20+,22-,24-,25+,26+,29-,30+,31+;/m1./s1 |
| Standard InChIKey | MFBPRQKHDIVLOJ-BYQJSTECSA-N |
| SMILES | CC1CCC23CCC(=O)C2C1(C(CC(C(C3C)O)(C)C=C)OC(=O)CSC(C)(C)CNC(=O)C(C(C)C)N)C.Cl |
| Description | Valnemulin Hydrochloride is a pleuromutilin antibiotic used to treat swine dysentery, ileitis, colitis and pneumonia. |
| Reference | [1]. L. Stipkovits, et al. The efficacy of valnemulin (Econor?) in the control of disease caused by experimental infection of calves with Mycoplasma bovis. Research in Veterinary Science, Volume 78, Issue 3, June 2005, Pages 207–215. |
| PubChem Compound | 60195218 |
| Last Modified | Nov 11 2021 |
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